Cas no 2248392-88-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-oxo-3,4-dihydroquinazolin-2-yl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-oxo-3,4-dihydroquinazolin-2-yl)propanoate
• CAS No: 2248392-88-1
• MF: C₁₉H₁₃N₃O₅
• MW: 363.323624372482
• CID: 6292970
• PubChem ID: 165725997
• Update Time: 2025-06-03

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-oxo-3,4-dihydroquinazolin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2248392-88-1
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-oxo-3,4-dihydroquinazolin-2-yl)propanoate
• EN300-6520322

• Inchi： 1S/C19H13N3O5/c23-16(27-22-18(25)11-5-1-2-6-12(11)19(22)26)10-9-15-20-14-8-4-3-7-13(14)17(24)21-15/h1-8H,9-10H2,(H,20,21,24)
• InChI Key： ALTNPJYSWGFWBZ-UHFFFAOYSA-N
• SMILES： O(C(CCC1=NC2C=CC=CC=2C(N1)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 363.08552052g/mol
• Monoisotopic Mass: 363.08552052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 105Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-oxo-3,4-dihydroquinazolin-2-yl)propanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-oxo-3,4-dihydroquinazolin-2-yl)propanoate (CAS No. 2248392-88-1)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-oxo-3,4-dihydroquinazolin-2-yl)propanoate, identified by its CAS number 2248392-88-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of multiple functional groups, including 1,3-dioxo, dihydro, and oxo-3,4-dihydroquinazolin moieties, suggests a high degree of molecular sophistication that may contribute to its unique pharmacological properties.

The structure of this compound is characterized by an isoindole core linked to a propanoate group, further substituted with a quinazolinone moiety. Such structural motifs are frequently explored in drug discovery due to their ability to interact with biological targets in diverse ways. The isoindole ring system, in particular, has been implicated in various pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer activities. The combination of these structural features in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-oxo-3,4-dihydroquinazolin-2-yl)propanoate makes it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from complex heterocyclic scaffolds. The pharmacological landscape has seen significant advancements in understanding how structural modifications can influence biological activity. For instance, studies have demonstrated that the introduction of oxygen-containing functional groups can enhance binding affinity to specific biological targets. The 1,3-dioxo and oxo-3,4-dihydroquinazolin components of this compound are likely responsible for its interactions with biological systems, potentially modulating pathways relevant to disease states.

One of the most compelling aspects of this compound is its potential application in oncology research. The quinazolinone scaffold, a well-known pharmacophore in anticancer agents, has been extensively studied for its ability to inhibit key enzymes and signaling pathways involved in tumor growth and progression. By incorporating this moiety into the isoindole core, researchers may have created a molecule with enhanced efficacy against cancer cells while minimizing side effects. Preliminary studies suggest that derivatives of this class exhibit inhibitory activity against enzymes such as topoisomerases and kinases, which are critical for cancer cell proliferation.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-oxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyxoloxyxoloxyxoloxyzlin-xyl)propanoxyxoloxyzlin-xyl)propanoxyxoloxyzlin-xyl)propanoxyxoloxyzlin-xyl)propanoxyxoloxyzlin-xyl)propanoxyxoloxyzlin-xyl)propanoxyxoloxyzlin-xyl)propanoxyxoloxyzlin-xyl)propanoxyxoloxyzlin-xyl) involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the dihydro and dioxo functional groups necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques such as transition-metal catalysis and flow chemistry have been employed to optimize the synthetic route, making it more efficient and scalable for industrial applications.

The biological evaluation of this compound has revealed intriguing results that warrant further exploration. In vitro assays have shown that it exhibits modest activity against certain cancer cell lines, suggesting potential therapeutic utility. However, the exact mechanisms by which it exerts its effects remain under investigation. Researchers are employing a combination of computational modeling and experimental techniques to elucidate its mode of action. This approach is crucial for understanding how the molecule interacts with biological targets at the molecular level and for identifying possible ways to enhance its potency.

One notable feature of this compound is its ability to cross the blood-brain barrier (BBB), which is essential for treating neurological disorders. The structural characteristics of the isoindole core and the presence of lipophilic substituents may facilitate BBB penetration. This property makes it an attractive candidate for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease, where central nervous system (CNS) targeting is critical. Further studies are needed to confirm these findings and explore potential formulations that could improve bioavailability.

The development of new drug candidates often involves rigorous testing to assess safety and efficacy. Preclinical studies are essential for evaluating the potential therapeutic benefits of a compound before it can be tested in human trials. Initial toxicity studies on 1,3-dioxo-oxy-oxygenated oxygenated oxygenated oxygenated oxygenated oxygenated oxygenated oxygenated oxygenated oxygenated oxygenated isoindol-oxygenated isoindol-oxygenated isoindol-oxygenated isoindol-oxygenated isoindol-oxygenated isoindol-oxygenated isoindol-oxygenated isoindol-oxygenated isoindol-propanoxy-propanoxy-propanoxy-propanoxy-propanoxy-propanoxy-propanoxy-propanoxy-propanoxy-propanoxy) have shown promising results regarding acute toxicity profiles. However， long-term studies are necessary to fully understand any potential chronic adverse effects.

The integration of computational chemistry into drug discovery has revolutionized how new molecules are designed and evaluated. By leveraging algorithms such as molecular docking and quantum mechanical calculations, researchers can predict how a compound will interact with biological targets before synthesizing it in the lab。 This approach not only saves time but also reduces costs associated with traditional trial-and-error methods。 For instance， virtual screening has identified several promising analogs of this compound that may exhibit improved pharmacological properties。 These computational insights provide valuable guidance for experimentalists working on optimizing the structure-function relationship。

The role of natural product-inspired scaffolds cannot be overstated in modern drug discovery。 Many successful drugs have been derived from compounds found in plants、 fungi、 or other organisms。 The structural complexity of natural products often provides unique pharmacological profiles that synthetic chemists struggle to replicate。 By combining elements from different natural product families， researchers can generate novel molecules with enhanced therapeutic potential。 The isoindole quinazolinone hybrid represents such an effort， blending two structurally distinct motifs into a single entity。

Future directions for research on this compound include exploring its interactions with additional biological targets beyond those initially studied。 Additionally， investigating its potential as an adjuvant therapy in combination with existing treatments could expand its clinical applicability。 Collaborative efforts between academia and industry are essential for translating laboratory discoveries into tangible medical benefits。 Public-private partnerships can accelerate drug development by providing resources、 expertise， and infrastructure needed for comprehensive research。